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Compound of Interest

Compound Name: 4,4'-Dimethoxy-1,1'-biphenyl

Cat. No.: B188815

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed safety information, handling procedures, and experimental
protocols for 4,4'-dimethoxybiphenyl. The information is intended to guide laboratory practices
and support research and development activities involving this compound.

Safety and Handling

Proper handling of 4,4'-dimethoxybiphenyl is crucial to ensure laboratory safety. This section
summarizes the key safety data and recommended procedures.

Hazard Identification

While comprehensive toxicological data for 4,4'-dimethoxybiphenyl is not readily available, it is

prudent to handle it with the care afforded to all laboratory chemicals. Some safety data sheets
indicate that the toxicological properties have not been fully investigated. It is important to avoid
inhalation of dust, and contact with skin and eyes.

Personal Protective Equipment (PPE)

The following personal protective equipment should be worn when handling 4,4'-
dimethoxybiphenyl:
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PPE Category

Recommended Equipment

Specifications and Best
Practices

Eye and Face Protection

Safety goggles and, where
splashing is possible, a face
shield.

Must meet appropriate national
standards (e.g., ANSI Z87.1 in
the US).

Hand Protection

Chemical-resistant gloves.

Nitrile or neoprene gloves are
recommended. Inspect gloves
for tears or punctures before
use and replace them if
compromised. For prolonged
contact, consult the glove
manufacturer's resistance

data.

Body Protection

Laboratory coat.

A flame-resistant lab coat
should be worn and fully
buttoned to protect skin and

clothing from accidental spills.

Respiratory Protection

N95 Respirator or work in a

certified chemical fume hood.

Use a fume hood to minimize
inhalation of dust. If a fume
hood is not available or if dust
generation is significant, a
NIOSH-approved respirator
with a particulate filter is

necessary.[1][2]

First Aid Measures

In case of exposure, follow these first aid procedures:
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Exposure Route First Aid Procedure

Move the victim to fresh air. If breathing is
difficult, give oxygen. If not breathing, give
) artificial respiration and seek immediate medical
Inhalation .
attention. Do not use mouth-to-mouth
resuscitation if the victim ingested or inhaled the

chemical.[3]

Immediately remove contaminated clothing.
i Wash the affected area with soap and plenty of
Skin Contact )
water for at least 15 minutes. Consult a

physician if irritation persists.[3]

Rinse cautiously with water for at least 15

minutes, holding the eyelids open. Remove
Eye Contact contact lenses, if present and easy to do.

Continue rinsing. Seek immediate medical

attention.[3]

Rinse mouth with water. Do NOT induce
) vomiting. Never give anything by mouth to an
Ingestion . - .
unconscious person. Call a physician or Poison

Control Center immediately.[3]

Handling and Storage

o Handling: Handle in a well-ventilated area, preferably in a chemical fume hood, to avoid dust
formation.[4] Avoid direct contact with skin, eyes, and clothing.[4] After handling, wash hands
and face thoroughly.[4]

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[4] Keep
away from strong oxidizing agents.[4]

Physicochemical Properties
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Property Value Reference
Chemical Formula C14H1402

Molecular Weight 214.26 g/mol [1]
Appearance Solid [1]

Melting Point 179-180 °C (sublimes) [1]

Boiling Point Not available

Data not readily available for

many common solvents. A

Solubility L
protocol for determination is
provided in Section 3.3.

Vapor Pressure Not available

CAS Number 2132-80-1 [1]

Experimental Protocols

This section provides detailed protocols for the synthesis of 4,4'-dimethoxybiphenyl and its
application in a biological assay. A protocol for determining its solubility is also included.

Synthesis of 4,4'-Dimethoxybiphenyl via Suzuki-Miyaura
Coupling

This protocol describes the synthesis of 4,4'-dimethoxybiphenyl from 4-bromoanisole and 4-
methoxyphenylboronic acid using a palladium catalyst.

Materials:

4-bromoanisole

4-methoxyphenylboronic acid

Fes0a/Pd catalyst

Potassium carbonate (K2COs)
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o Ethanol

o Water

e Round bottom flask

o Magnetic stirrer and stir bar

e Heating mantle or oil bath

e Thin-layer chromatography (TLC) supplies
Procedure:

e To a round bottom flask, add 10 mg of FesO4/Pd catalyst, 1 mmol of 4-bromoanisole, 1.1
mmol of 4-methoxyphenylboronic acid, and 2 mmol of potassium carbonate.

e Add 3 mL of a 1:1 water-ethanol mixture to the flask.

e Stir the resulting mixture at 40 °C for 2 hours.

e Monitor the reaction progress using thin-layer chromatography (TLC).
e Once the reaction is complete, add 5 mL of ethanol to the mixture.

o Separate the catalyst from the solution using a magnet.

 Purify the product by recrystallization.

e Characterize the final product using techniques such as NMR and FT-IR spectroscopy.
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Reactants

4-methoxyphenylboronic acid

4-bromoanisole

Catalyst & Ba

K2C03

]

Workup & Purification

Add Ethanol Separate Catalyst (Magnet) Recrystallization 4,4"-dimethoxybiphenyl

Fe304/Pd Suzuki-Miyaura Coupling
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@
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Suzuki-Miyaura synthesis of 4,4'-dimethoxybiphenyl.

Tyrosinase Inhibition Assay
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4,4'-dimethoxybiphenyl has been investigated for its potential to inhibit tyrosinase, a key
enzyme in melanin synthesis. This protocol provides a general method for assessing its
inhibitory activity.

Materials:

4,4'-dimethoxybiphenyl

e Mushroom tyrosinase

e L-tyrosine or L-DOPA (substrate)

e Phosphate buffer (e.g., 0.1 M, pH 6.8)
» 96-well microplate

e Microplate reader

Procedure:

Prepare a stock solution of 4,4'-dimethoxybiphenyl in a suitable solvent (e.g., DMSO).
e Prepare a series of dilutions of the test compound in phosphate buffer.

e In a 96-well plate, add a specific volume of each dilution of the test compound. Include a
positive control (e.g., kojic acid) and a negative control (buffer only).

e Add a solution of mushroom tyrosinase to each well and incubate for a short period (e.g., 10
minutes at 25 °C).

« Initiate the reaction by adding the substrate (L-tyrosine or L-DOPA) to each well.

o Immediately measure the absorbance at a specific wavelength (e.g., 475-490 nm) over time
using a microplate reader.

o Calculate the rate of reaction for each concentration of the test compound.
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o Determine the percent inhibition of tyrosinase activity for each concentration and, if possible,
calculate the 1Cso value.

Enzyme & Substrate

. Hydroxylation Products
L-Tyrosine v
Oxidation . Polymerization
Inhibition L-DOPA Dopaquinone

4,4'-dimethoxybiphenyl Inhibition Tyrosinase

Click to download full resolution via product page

Inhibition of the melanin synthesis pathway by 4,4'-dimethoxybiphenyl.

Protocol for Determining Solubility

As guantitative solubility data for 4,4'-dimethoxybiphenyl in common laboratory solvents is not
widely available, this protocol outlines a method for its determination.

Materials:

o 4,4'-dimethoxybiphenyl

e A selection of organic solvents (e.g., ethanol, methanol, DMSO, acetone)
» Vials with screw caps

o Thermostatically controlled shaker or agitator

o Centrifuge

e Analytical balance

e High-Performance Liquid Chromatography (HPLC) or UV-Vis Spectrophotometer
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Procedure:

Add an excess amount of 4,4'-dimethoxybiphenyl to a known volume of the selected solvent
in a vial. The presence of undissolved solid is necessary to ensure a saturated solution.

Seal the vial and place it in a thermostatically controlled shaker at a constant temperature
(e.g., 25 °C) for a sufficient time to reach equilibrium (e.g., 24-48 hours).

After equilibration, centrifuge the vial to pellet the undissolved solid.
Carefully withdraw a known volume of the clear supernatant.

Dilute the supernatant with a suitable solvent to a concentration within the linear range of the
analytical method.

Quantify the concentration of 4,4'-dimethoxybiphenyl in the diluted sample using a calibrated
HPLC or UV-Vis spectrophotometer.

Calculate the original concentration in the saturated solution to determine the solubility in
units such as mg/mL or mol/L.

Advanced Applications
Study of Intramolecular Motion by Solid-State NMR

4,4'-dimethoxybiphenyl has been used as a model compound to study the dynamics of methyl

group rotation and methoxy group libration in the solid state. This is typically investigated using

solid-state Nuclear Magnetic Resonance (NMR) spectroscopy, particularly by measuring *H

spin-lattice relaxation times (T1) at various temperatures and magnetic field strengths. While a

detailed, step-by-step protocol for this specific molecule is highly dependent on the available

NMR instrumentation, the general workflow is as follows:
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General workflow for studying intramolecular motion using solid-state NMR.

This type of study provides fundamental insights into the conformational dynamics of molecules
in the solid state, which is relevant for understanding the physical properties of materials.

Waste Disposal

Dispose of 4,4'-dimethoxybiphenyl and any contaminated materials in accordance with local,
state, and federal regulations. It should be treated as chemical waste and disposed of in a
designated, labeled container. Do not dispose of it down the drain or in regular trash. Empty
containers should be triple-rinsed with a suitable solvent, and the rinsate collected as
hazardous waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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